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Cat. No.: B7803233

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sodium L-lactate, the sodium salt of L-lactic acid, is a versatile compound widely
utilized in the pharmaceutical, cosmetic, and food industries.[1][2][3] In pharmaceutical
applications, it serves as a pH buffering agent, an electrolyte replenisher in intravenous
solutions like Ringer's lactate, and a moisturizer in topical formulations.[2][3][4] Recent
research has also highlighted its role as a signaling molecule, influencing cellular metabolism
and immune cell function.[5] This application note provides a detailed protocol for the
laboratory-scale synthesis of sodium L-lactate from L-lactic acid and sodium hydroxide,
followed by purification and characterization, suitable for research and development purposes.

Synthesis Overview

The synthesis of sodium L-lactate is a straightforward acid-base neutralization reaction. L-lactic
acid is reacted with a stoichiometric amount of sodium hydroxide to yield sodium L-lactate and
water.[6] Subsequent purification steps involving activated carbon and filtration are employed to
remove impurities and colored bodies, yielding a product of high purity.
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Figure 1: General workflow for the synthesis and purification of sodium L-lactate.

Experimental Protocol

This protocol details the synthesis of a sodium L-lactate solution from an 85% L-lactic acid

solution.
Reagent/Material Grade Supplier Notes
L-Lactic Acid (85% ) )
Reagent Sigma-Aldrich M.W. 90.08 g/mol
w/w ag. soln.)
Sodium Hydroxide ) o
ACS Reagent Fisher Scientific M.W. 40.00 g/mol
(NaOH)
Activated Carbon Decolorizing VWR Fine powder
Deionized Water N
Type | Millipore

(H20)

pH Meter and Probe Calibrated

Magnetic Stirrer and
Stir Bar

Glass Beakers,

Erlenmeyer Flasks

Filtration Apparatus

(Buchner funnel)

Whatman Filter Paper
(Grade 1)

Synthesis Procedure

e Prepare a 10 M Sodium Hydroxide Solution: Carefully dissolve 40.00 g of sodium hydroxide
pellets in deionized water and make up the volume to 100 mL in a volumetric flask. Allow the
solution to cool to room temperature. Caution:The dissolution of NaOH is highly exothermic.
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e Dilute L-Lactic Acid: In a 500 mL beaker, weigh 90.08 g of 85% L-lactic acid solution
(contains 76.57 g of pure lactic acid, 0.85 moles). Add 100 mL of deionized water and a
magnetic stir bar.

o Neutralization: Place the beaker in an ice bath on a magnetic stirrer. Begin stirring and slowly
add the 10 M sodium hydroxide solution dropwise using a burette or dropping funnel.

e Monitor pH: Continuously monitor the pH of the solution. The reaction is exothermic;
maintain the temperature below 40°C. The target pH for the final solution is between 6.5 and
7.5.[7]

 Purification: Once the target pH is reached and stable, add 2 g of activated carbon to the
solution to decolorize it.[8] Stir the mixture at room temperature for 30-60 minutes.[9]

« Filtration: Remove the activated carbon by vacuum filtration through a Buchner funnel fitted
with Whatman No. 1 filter paper. The resulting filtrate should be a clear, colorless to pale
yellow solution.[6]

o Storage and Isolation (Optional): The resulting solution is purified sodium L-lactate. For a
higher concentration, the water can be removed under reduced pressure using a rotary
evaporator.[8][10] To obtain a solid powder, the concentrated solution can be dried further in
a vacuum oven.[6]

Characterization and Quality Control

The final product should be characterized to ensure purity and identity.

Parameter Specification Method

Clear, colorless to pale yellow ) ]
Appearance _ _ Visual Inspection
solution/white powder

pH (of 60% solution) 6.5 - 7.5[7] pH Meter
Assay (Purity) >98% Titration
] Conforms to reference
Identity (*H NMR) 1H NMR Spectroscopy

spectrum
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Titration for Assay

The purity of the synthesized sodium lactate can be determined by non-aqueous titration.
Accurately weigh a sample of the dried product, dissolve it in a mixture of acetic anhydride and
glacial acetic acid, and titrate with 0.1 N perchloric acid using crystal violet as an indicator.[11]

'H NMR Spectroscopy

1H NMR spectroscopy is used to confirm the chemical structure of the lactate molecule.

Chemical Shift (ppm) in

Assignment Multiplicit
g D20 P y

-CHs ~1.33 Doublet

-CH(OH) ~4.11 Quartet

Note: The -OH proton signal is often not observed in D20 due to exchange.[12]

Applications in Drug Development and Research

Sodium L-lactate is more than an inactive excipient; it is an active molecule with significant
biological roles.

e pH Buffer and Electrolyte: It is a key component in intravenous fluids for treating metabolic
acidosis and dehydration.[3] In the body, the lactate ion is metabolized to bicarbonate, which
helps to correct acidosis.[3][7]

e Cell Culture and Metabolism: It is used as a supplemental energy source in cell culture
media. Lactate is a crucial player in cellular metabolism, linking glycolysis and oxidative
phosphorylation through the "lactate shuttle."[5]

 Signaling Molecule: Recent studies show lactate acts as a signaling molecule (a
“lactormone") that can regulate gene expression and modulate immune responses. For
example, sodium lactate can promote the stemness of mesenchymal stem cells (MSCs) by
upregulating glycolysis through the lysine demethylase 6B (KDM6B).[13] It also has distinct
effects on CD4+ and CD8+ T cell subsets, highlighting its role in immunomodulation.[14]
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Figure 2: Signaling pathway of sodium lactate in promoting mesenchymal stem cell (MSC)

stemness.[13]

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including safety glasses, a
lab coat, and gloves.

Sodium hydroxide is corrosive and its dissolution is highly exothermic. Handle with extreme
care in a well-ventilated area or fume hood.

Lactic acid is an irritant. Avoid contact with skin and eyes.

Handle all chemicals in accordance with their Safety Data Sheets (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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